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Compound of Interest

Compound Name: BMS-566394

Cat. No.: B1667222 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a detailed protocol for the preparation of a stock solution of the

ADAM17/TACE inhibitor, BMS-566394, in dimethyl sulfoxide (DMSO). Adherence to this

protocol is critical for ensuring the accurate and reproducible use of this compound in a variety

of research applications. The following sections detail the necessary materials, a step-by-step

procedure for solubilization, and recommendations for storage to maintain the integrity and

activity of the inhibitor.

Physicochemical Properties and Storage
Recommendations
A comprehensive understanding of the physicochemical properties of BMS-566394 is essential

for its proper handling and use in experimental settings. This data is summarized in the table

below.
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Property Value Source

Molecular Weight 462.43 g/mol [1]

Chemical Formula C₂₂H₂₁F₃N₄O₄ [1]

CAS Number 503166-51-6 [1]

Appearance Solid powder

Solubility Soluble in DMSO [1]

Storage of Solid

Short term (days to weeks) at

0-4°C; Long term (months to

years) at -20°C.

Stock Solution Storage

Short term (days to weeks) at

0-4°C; Long term (months) at

-20°C.

Experimental Protocol: Preparation of a 10 mM
BMS-566394 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of BMS-566394 in DMSO. It

is recommended to start with a modest concentration to ensure complete solubilization.

Researchers may need to adjust the concentration based on their specific experimental

requirements and the observed solubility of the compound in their hands.

Materials:

BMS-566394 (solid powder)

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips
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Vortex mixer

Optional: Sonicator

Procedure:

Equilibrate Reagents: Allow the vial of BMS-566394 powder and the DMSO to come to room

temperature before opening to prevent condensation of moisture.

Weighing the Compound:

Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh out the desired amount of BMS-566394 powder into the tared tube. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.624 mg of BMS-566394.

Calculation:

Volume (L) x Concentration (mol/L) = Moles

0.001 L x 0.010 mol/L = 0.00001 mol

Moles x Molecular Weight ( g/mol ) = Mass (g)

0.00001 mol x 462.43 g/mol = 0.004624 g = 4.624 mg

Adding the Solvent:

Using a calibrated micropipette, add the calculated volume of DMSO to the

microcentrifuge tube containing the BMS-566394 powder. To prepare 1 mL of a 10 mM

stock solution, add 1 mL of DMSO.

Solubilization:

Tightly cap the tube and vortex the solution vigorously for 1-2 minutes to facilitate

dissolution.
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Visually inspect the solution to ensure that all of the solid has dissolved and the solution is

clear.

If the compound does not fully dissolve, you may gently warm the solution (not exceeding

37°C) or sonicate for short intervals (1-5 minutes) until the solution is clear. Caution:

Prolonged heating or sonication may degrade the compound.

Aliquoting and Storage:

Once the BMS-566394 is completely dissolved, it is recommended to aliquot the stock

solution into smaller, single-use volumes in sterile microcentrifuge tubes. This will minimize

the number of freeze-thaw cycles, which can degrade the compound over time.

For long-term storage, store the aliquots at -20°C. For short-term storage (a few days to a

week), the solution can be stored at 4°C.

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the general signaling pathway affected by BMS-566394 and

the experimental workflow for preparing the stock solution.

Cell Membrane

TACE (ADAM17) Soluble TNF-αpro-TNF-α Cleavage TNF ReceptorBinds to Downstream Signaling
(e.g., NF-κB activation)

BMS-566394 Inhibits

Click to download full resolution via product page

BMS-566394 inhibits TACE-mediated cleavage of pro-TNF-α.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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